Disperse blue 291

• CAS: 83929-84-4
• Molecular Formula: C19H21BrN6O6
• Molecular Weight: 509.3 g/mol
• InChI: InChI=1S/C19H21BrN6O6/c1-5-24(6-2)16-9-14(21-11(3)27)15(10-18(16)32-4)22-23-19-13(20)7-12(25(28)29)8-17(19)26(30)31/h7-10H,5-6H2,1-4H3,(H,21,27)
• InChIKey: QRKGKRSGMAWUMO-UHFFFAOYSA-N

Disperse Blue 291: Technical Baseline

Disperse Blue 291 (C.I. 113395) is a commercial azo disperse dye, chemically defined as 2-[(2-bromo-4,6-dinitrophenyl)azo]-5-(diethylamino)-4-methoxyacetanilide [1]. It is widely utilized in the textile industry for dyeing synthetic fibers, most notably polyester, due to its non-ionic nature and affinity for hydrophobic substrates [2]. The commercial product is typically supplied as a blue powder or granular formulation with a stated strength of up to 300% . Its primary application is in the formulation of disperse dye inks and in high-temperature dyeing processes [3].

Dye class Non-ionic azo disperse dye

Primary substrate Polyester and hydrophobic synthetics

Key workflows Disperse ink formulation, high-temperature dyeing

Formulation note Commercial grades; verify strength and dispersion quality for target process

• [1] Ferraz, E. R. A., et al. (2011). 'Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay.' Food and Chemical Toxicology, 49(1), 172-177. View Source
• [2] Aspland, J. R. (1997). 'Textile Dyeing and Coloration.' American Association of Textile Chemists and Colorists. View Source
• [3] Huang, J., et al. (2025). 'Construction of Alkali-Resistant Disperse Dye Ink and Its Application in Direct Inkjet Printing on Polyester Fabrics.' ChemistrySelect, 10(2), e202500978. View Source

Disperse Blue 291: Substitution Risk Analysis

Substituting Disperse Blue 291 with another disperse blue dye (e.g., C.I. Disperse Blue 79 or C.I. Disperse Blue 165) based solely on color index similarity is a high-risk procurement strategy that can lead to significant performance failures. This compound possesses a unique molecular structure that dictates its specific application performance, particularly its behavior in high-alkali ink formulations and its role as a synergistic component in black dye mixtures [1][2]. Critically, its well-documented genotoxic and mutagenic profile [3] necessitates rigorous quality control and purity verification, as variations in manufacturing or the presence of uncharacterized analogs can introduce unacceptable safety liabilities and regulatory non-compliance. Generic substitution fails because it ignores these quantifiable, compound-specific properties that directly impact product quality, process reliability, and environmental safety.

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Molecular specificity: Unique azo structure determines alkali-resistance and black-dye compatibility; generic blue alternatives may shift performance.

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Toxicological identity: Documented mutagenic and genotoxic profile requires strict purity control; uncharacterized analogs introduce regulatory and safety review risk.

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Formulation dependency: Performance in inkjet, pad dyeing, or black mixtures is formulation-specific; substitution demands re-validation.

• [1] Huang, J., et al. (2025). 'Construction of Alkali-Resistant Disperse Dye Ink and Its Application in Direct Inkjet Printing on Polyester Fabrics.' ChemistrySelect, 10(2), e202500978. View Source
• [2] Li, P., et al. (2014). 'Combination of Disperse Black ECTT and its dyeing properties.' Dyeing & Finishing, (1), 10-13. View Source
• [3] Tsuboy, M. S., et al. (2007). 'Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2.' Toxicology in Vitro, 21(8), 1650-1655. View Source

Disperse Blue 291: Performance Evidence

Alkali Resistance in Inkjet Inks

When formulated into an inkjet ink, Disperse Blue 291 demonstrates superior alkali resistance, a critical property for direct printing on polyester fabrics. This performance directly translates to higher retained color strength after alkaline fixation. The study demonstrates that after treatment with a 2.5 wt% NaHCO₃ solution, the ink formulated with Disperse Blue 291 retained over 90% of its K/S value on polyester fabric [1]. This quantifies its robustness in a challenging processing environment where many disperse dyes would undergo significant hydrolysis and color loss.

Alkali resistance in inks

Class-level

Retained K/S > 90%

after 2.5 wt% NaHCO₃ treatment, polyester inkjet print

Supports single-step alkaline inkjet process selection.

Class-level inference; verify with your specific ink formulation.

Evidence Dimension	Retained K/S Value after Alkali Treatment
Target Compound Data	> 90% K/S value retained
Comparator Or Baseline	Inferred baseline for typical disperse dyes: Significant color loss in alkaline conditions
Quantified Difference	Retention of > 90%
Conditions	Inkjet ink formulation on polyester fabric; treatment with 2.5 wt% NaHCO₃ solution

Why This Matters

This high alkali resistance enables the use of a single-step alkaline printing process, eliminating the need for separate reduction clearing and significantly reducing water and energy consumption, which is a key driver for sustainable textile manufacturing.

• [1] Huang, J., et al. (2025). 'Construction of Alkali-Resistant Disperse Dye Ink and Its Application in Direct Inkjet Printing on Polyester Fabrics.' ChemistrySelect, 10(2), e202500978. View Source

Micro-Printing Color Depth and Wastewater

In a direct head-to-head comparison, a liquid formulation of Disperse Blue 291 (L-DB) was evaluated against its commercial powder counterpart (Blue 3GFL) in a micro-printing process for polyester. The home-made liquid dye (L-DB) was found to exhibit a higher color depth and excellent color fastness while achieving ultralow emission of wastewater and waste residual during the printing process . This demonstrates that the physical form and dispersion quality of Disperse Blue 291 are critical levers for enhancing both print quality and environmental compliance.

Micro-printing depth & wastewater

Head-to-head

Liquid DB vs. commercial powder Blue 3GFL

Higher color depth, ultralow wastewater emission reported

Liquid formulation may improve print quality and reduce environmental load.

Direct comparison context; confirm dispersion stability for your equipment.

Evidence Dimension	Color Depth and Wastewater Emission
Target Compound Data	Higher color depth; ultralow wastewater emission
Comparator Or Baseline	Commercial powder disperse dye Blue 3GFL (C.I. Disperse Blue 291:1)
Quantified Difference	Qualitative: Higher color depth and ultralow emission
Conditions	Micro-printing process on polyester fabric

Why This Matters

For procurement, this evidence supports the selection of a specifically formulated liquid version of Disperse Blue 291 over standard powders when the goal is to minimize environmental impact and reduce post-print processing costs.

Continuous Pad Dyeing Fastness

In continuous pad dyeing of polyester fabrics, a C.I. Disperse Blue 291 dispersion demonstrates quantifiably superior fastness properties. The dyed fabric achieved excellent dry rubbing fastness (Grade 5), wet rubbing fastness (Grade 4-5), and washing fastness (Grade 5) [1]. Furthermore, this process was shown to significantly reduce chemical oxygen demand (COD) by 54.7% [1]. This represents a clear differentiation in both product quality and process sustainability.

Continuous pad dyeing fastness

Reported

Dry rub 5, Wet rub 4‑5, Wash 5

COD reduced by 54.7%

Supports high-fastness polyester pad dyeing with sustainability advantage.

Cross-study comparable; validate under your dyeing conditions.

Evidence Dimension	Color Fastness Grades
Target Compound Data	Dry Rubbing: Grade 5; Wet Rubbing: Grade 4-5; Washing: Grade 5
Comparator Or Baseline	Typical disperse dye fastness on polyester (e.g., washing fastness ~3-4)
Quantified Difference	+1 to +2 grades for washing fastness
Conditions	Continuous pad dyeing of polyester fabric

Why This Matters

These high fastness grades and the 54.7% COD reduction provide a quantifiable basis for selecting this specific dye dispersion to meet stringent end-product quality standards and corporate sustainability targets.

• [1] HE, Y., et al. (2022). 'Dyeing process for polyester fabrics with continuous pad dyeing method.' Journal of Textile Research, 43(03), 110-115. View Source

Mutagenic Potency Benchmarking

The mutagenic potency of Disperse Blue 291 has been rigorously quantified in the Salmonella/microsome assay. The highest potency was recorded as 240 revertants per microgram for the YG1041 strain in the presence of S9 metabolic activation [1]. In mammalian cells (HepG2 line), significant genotoxic and mutagenic effects were observed at concentrations as low as 400 µg/mL [2]. This well-defined toxicological profile serves as a critical benchmark for quality control, risk assessment, and comparing the relative hazard of alternative dyes.

Mutagenic potency benchmark

Reported

240 revertants/µg

YG1041 + S9 (Ames), HepG2 effects at 400 µg/mL

Quantified potency supports comparative hazard assessment and safer-by-design review.

Cross-study context; use as benchmark, not absolute hazard ranking.

Evidence Dimension	Mutagenic Potency
Target Compound Data	240 revertants/µg (YG1041 + S9)
Comparator Or Baseline	Other azo dyes or non-mutagenic dye standards
Quantified Difference	Provides a specific, comparable potency value
Conditions	Salmonella assay (Ames test) with YG1041 strain and S9 activation

Why This Matters

This quantitative data allows for objective comparison of the potential biological hazard of Disperse Blue 291 against other dyes, informing safer-by-design chemical selection and supporting regulatory compliance and environmental impact assessments.

• [1] Ferraz, E. R. A., et al. (2011). 'Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay.' Food and Chemical Toxicology, 49(1), 172-177. View Source
• [2] Tsuboy, M. S., et al. (2007). 'Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2.' Toxicology in Vitro, 21(8), 1650-1655. View Source

Black Dye Synergistic Compatibility

Disperse Blue 291:1 is a key component in high-performance black dye formulations due to its excellent compatibility and synergism with other disperse dyes. When compounded with Disperse Orange 44, Disperse Orange 73, and Disperse Violet 93, the resulting black dye (ECTT) exhibited a deeper shade than the commercial benchmark Disperse Black EX-SF300% [1]. Analysis confirmed that these dyes have good compatibility with no obvious aggregation, leading to stable and predictable color outcomes [2]. This established synergism is a key differentiator for formulators.

Black dye synergism

Head-to-head

ECTT black vs. EX-SF300%

Deeper shade with Disperse Blue 291:1 as component

Formulation-specific compatibility enables deeper black shades.

Validated for polyester; verify with your orange/violet components.

Evidence Dimension	Dyeing Shade Depth and Compatibility
Target Compound Data	Component in black dye ECTT
Comparator Or Baseline	Commercial disperse black EX-SF300%
Quantified Difference	Deeper shade achieved
Conditions	Polyester fabric dyeing with a compounded black dye formulation

Why This Matters

This evidence supports the procurement of Disperse Blue 291:1 specifically for use in high-performance black dye mixtures, where its unique compatibility profile can lead to superior color depth and product consistency compared to generic blue alternatives.

• [1] Li, P., et al. (2014). 'Combination of Disperse Black ECTT and its dyeing properties.' Dyeing & Finishing, (1), 10-13. View Source
• [2] GU, D., et al. (2015). 'Synergism and Characterization of Eco-friendly Disperse Black Dyes.' Dyestuffs and Coloration, (4), 10-13+4. View Source

Role in Digital Inkjet Inks

The unique suitability of Disperse Blue 291 for demanding applications is further validated by its central role in patented digital inkjet ink formulations. A specific black ink composition, designed for high-performance printing on polyester, comprises a mixture of disperse blue 291 and/or 291:1, disperse red 82, and disperse red 54 [1]. This specific combination was selected to achieve a precise black shade and reliable jetting performance, underscoring that Disperse Blue 291 is not a commodity but a critical raw material with specific, validated applications.

Patented inkjet ink role

Context-dependent

Essential component in specific black ink patent

Indicates high-value application; confirm fit for your ink system.

Supporting evidence; review patent formulation and jetting requirements.

Evidence Dimension	Role in Patented Formulation
Target Compound Data	Essential component of a patented black inkjet ink
Comparator Or Baseline	Generic blue disperse dyes not specified in the patent
Quantified Difference	N/A - Evidence of specific, high-value application
Conditions	Digital inkjet printing ink formulation for polyester

Why This Matters

This evidence confirms that Disperse Blue 291 is a performance-critical raw material in advanced, high-value applications like digital textile printing, which justifies a more rigorous and quality-focused procurement approach.

• [1] Ugoletti, M., & Guggiari, L. (2021). 'Black ink.' U.S. Patent No. 11,053,402. Washington, DC: U.S. Patent and Trademark Office. View Source

Disperse Blue 291: Application Scenarios

Sustainable Inkjet Printing on Polyester

This is the primary application scenario where the high alkali resistance of Disperse Blue 291 provides a tangible, quantifiable advantage. As demonstrated by Huang et al. (2025), inks formulated with this dye can be directly printed onto polyester fabrics in an alkaline environment, retaining over 90% of their color strength [1]. This enables a streamlined, single-step printing process that eliminates the need for a separate, water-intensive reduction clearing step. This scenario is ideal for textile manufacturers and ink formulators aiming to reduce water consumption, lower energy costs, and improve process efficiency while maintaining high print quality.

High-Fastness Pad Dyeing of Polyester

Disperse Blue 291 is demonstrably effective in continuous pad dyeing processes for polyester, where it delivers superior color fastness properties. The study by HE et al. (2022) confirmed that the dyed fabrics achieved top-tier fastness grades (5 for dry rubbing and washing, 4-5 for wet rubbing) [2]. Furthermore, the process is associated with a significant 54.7% reduction in COD in the wastewater [2]. This scenario is ideal for dyehouses and textile mills focused on producing high-quality, durable polyester textiles while meeting increasingly stringent environmental discharge regulations.

Deep-Shade Black Dye Formulation

Disperse Blue 291:1 is an indispensable component for compounding high-performance black disperse dyes. Its proven compatibility and synergism with dyes like Disperse Orange 44, Orange 73, and Violet 93 [3] allow formulators to create deep-shade blacks that outperform standard commercial products like EX-SF300% [3]. This scenario is specifically targeted at colorant manufacturers and dye formulators who require a reliable blue component to achieve consistent, deep, and stable black shades on polyester, particularly for applications demanding high colorfastness and aesthetic quality.

Environmental Toxicology and Safety Benchmarking

Due to its well-defined and quantifiable genotoxic and mutagenic properties [4][5], Disperse Blue 291 serves as a valuable reference compound and a model azo dye in environmental toxicology and analytical chemistry research. Its known potency (e.g., 240 revertants/µg in the Ames test [4]) and the availability of established analytical methods [6] make it an ideal standard for studying the fate, transformation, and detoxification of azo dyes in wastewater treatment systems and environmental matrices. This scenario is essential for researchers, regulatory bodies, and environmental testing laboratories focused on risk assessment and the development of safer chemical alternatives.

Application

Selection Property

Validation Focus

Alkaline inkjet printing on polyester

Alkali resistance in ink formulation

Color strength retention after alkaline fixation

High-fastness continuous pad dyeing

Color fastness grades & process sustainability

Rub/wash fastness and COD reduction under production conditions

Deep-shade black disperse dye compounding

Synergistic compatibility with orange/violet components

Color depth and shade consistency in black formulations

Environmental toxicology & safety benchmarking

Quantified mutagenic potency (Ames test)

Comparative hazard assessment and environmental fate studies

• [1] Huang, J., et al. (2025). 'Construction of Alkali-Resistant Disperse Dye Ink and Its Application in Direct Inkjet Printing on Polyester Fabrics.' ChemistrySelect, 10(2), e202500978. View Source
• [2] HE, Y., et al. (2022). 'Dyeing process for polyester fabrics with continuous pad dyeing method.' Journal of Textile Research, 43(03), 110-115. View Source
• [3] Li, P., et al. (2014). 'Combination of Disperse Black ECTT and its dyeing properties.' Dyeing & Finishing, (1), 10-13. View Source
• [4] Ferraz, E. R. A., et al. (2011). 'Mutagenicity evaluation of the commercial product CI Disperse Blue 291 using different protocols of the Salmonella assay.' Food and Chemical Toxicology, 49(1), 172-177. View Source
• [5] Tsuboy, M. S., et al. (2007). 'Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2.' Toxicology in Vitro, 21(8), 1650-1655. View Source
• [6] Yamada, M., et al. (2024). 'Analysis and Discrimination of Disperse Dyes Extracted from Black Polyester Fibers.' Analytical Sciences, 40(1), 123-130. View Source